![molecular formula C13H11ClN2O B3213226 5-Amino-2-chloro-N-phenylbenzamide CAS No. 111362-57-3](/img/structure/B3213226.png)
5-Amino-2-chloro-N-phenylbenzamide
Overview
Description
“5-Amino-2-chloro-N-phenylbenzamide” is an organic compound . It is a member of the class of compounds known as nitrobenzenes, which are compounds containing a nitrobenzene moiety, consisting of a benzene ring with a carbon bearing a nitro group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with a carbon bearing a nitro group . The molecular formula is C13H11ClN2O , and the average mass is 246.692 Da .Scientific Research Applications
Synthesis of Herbicides
The compound “5-Amino-2-chloro-N-phenylbenzamide” is an important intermediate in the synthesis of the herbicide saflufenacil . The synthesis process involves the reaction of 2-chloro-4-fluoro-N-(N-isopropyl-N-methylsulfamoyl)-5-nitrobenzamide .
N-Arylation Reactions
The compound can be used in N-arylation reactions . These reactions are important in the synthesis of various organic compounds, including pharmaceuticals and materials .
Crystallographic Studies
The compound has been used in crystallographic studies . These studies provide valuable information about the molecular structure of the compound, which can be useful in understanding its properties and reactivity .
Development of New Drugs
Benzylamide sulfonamide compounds, such as “this compound”, have attracted attention as important intermediates in the synthesis of many drugs .
Antioxidant Activity
Although not directly related to “this compound”, similar compounds such as 2-hydroxy-benzamides derivatives have been studied for their antioxidant activity . It’s possible that “this compound” could also exhibit similar properties, but further research would be needed to confirm this.
Material Science Applications
The compound could potentially be used in material science applications. Its crystal structure and properties could make it useful in the development of new materials .
properties
IUPAC Name |
5-amino-2-chloro-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O/c14-12-7-6-9(15)8-11(12)13(17)16-10-4-2-1-3-5-10/h1-8H,15H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXFQEDMUZFREDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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